Cas no 23077-21-6 (2-(oxan-4-yl)methoxyacetic acid)

2-(oxan-4-yl)methoxyacetic acid structure
23077-21-6 structure
Product Name:2-(oxan-4-yl)methoxyacetic acid
CAS No:23077-21-6
MF:C8H14O4
MW:174.194363117218
CID:6372501
PubChem ID:13520951
Update Time:2023-12-15

2-(oxan-4-yl)methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(oxan-4-yl)methoxyacetic acid
    • 2-[(oxan-4-yl)methoxy]acetic acid
    • 2-[(Tetrahydro-2H-pyran-4-yl)methoxy]acetic acid
    • Acetic acid, 2-[(tetrahydro-2H-pyran-4-yl)methoxy]-
    • AKOS011670908
    • SCHEMBL3359434
    • 2-((Tetrahydro-2H-pyran-4-yl)methoxy)acetic acid
    • 23077-21-6
    • CS-0235848
    • EN300-1627788
    • Inchi: 1S/C8H14O4/c9-8(10)6-12-5-7-1-3-11-4-2-7/h7H,1-6H2,(H,9,10)
    • InChI Key: QGYNKVIILMHHAF-UHFFFAOYSA-N
    • SMILES: C(O)(=O)COCC1CCOCC1

Computed Properties

  • Exact Mass: 174.08920892g/mol
  • Monoisotopic Mass: 174.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.141±0.06 g/cm3(Predicted)
  • Boiling Point: 334.9±12.0 °C(Predicted)
  • pka: 3.47±0.10(Predicted)

2-(oxan-4-yl)methoxyacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1627788-0.05g
2-[(oxan-4-yl)methoxy]acetic acid
23077-21-6 95%
0.05g
$168.0 2023-06-04
Enamine
EN300-1627788-0.1g
2-[(oxan-4-yl)methoxy]acetic acid
23077-21-6 95%
0.1g
$252.0 2023-06-04
Enamine
EN300-1627788-0.25g
2-[(oxan-4-yl)methoxy]acetic acid
23077-21-6 95%
0.25g
$361.0 2023-06-04
Enamine
EN300-1627788-0.5g
2-[(oxan-4-yl)methoxy]acetic acid
23077-21-6 95%
0.5g
$569.0 2023-06-04
Enamine
EN300-1627788-1.0g
2-[(oxan-4-yl)methoxy]acetic acid
23077-21-6 95%
1g
$728.0 2023-06-04
Enamine
EN300-1627788-2.5g
2-[(oxan-4-yl)methoxy]acetic acid
23077-21-6 95%
2.5g
$1428.0 2023-06-04
Enamine
EN300-1627788-5.0g
2-[(oxan-4-yl)methoxy]acetic acid
23077-21-6 95%
5g
$2110.0 2023-06-04
Enamine
EN300-1627788-10.0g
2-[(oxan-4-yl)methoxy]acetic acid
23077-21-6 95%
10g
$3131.0 2023-06-04
Enamine
EN300-1627788-50mg
2-[(oxan-4-yl)methoxy]acetic acid
23077-21-6 95.0%
50mg
$168.0 2023-09-22
Enamine
EN300-1627788-100mg
2-[(oxan-4-yl)methoxy]acetic acid
23077-21-6 95.0%
100mg
$252.0 2023-09-22
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd